Cas no 696647-51-5 (1-(3-Chloro-4-fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-(3-Chloro-4-fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 696647-51-5
• MF: C₁₁H₉ClFNO₃
• MW: 257.645465612412
• MDL: MFCD03834520
• CID: 2952033
• PubChem ID: 2967083
• Update Time: 2025-10-29

1-(3-Chloro-4-fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-氯-4-氟-苯基)-5-氧代-吡咯烷-3-羧酸
• 1-(3-chloro-4-fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid
• BBL008665
• HTS001058
• STK288950
• 1-(3-chloro-4-fluorophenyl)-5-oxopyrrolidine-3-carboxylicacid
• 3-pyrrolidinecarboxylic acid, 1-(3-chloro-4-fluorophenyl)-5-oxo-
• AKOS016050278
• BS-3088
• H30392
• SCHEMBL26603110
• MFCD03834520
• ALBB-013584
• 696647-51-5
• AKOS000345793
• 1-(3-chloro-4-fluoro-phenyl)-5-oxo-pyrrolidine-3-carboxylic Acid
• CS-0454968
• 1-(3-Chloro-4-fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid

• MDL： MFCD03834520
• Inchi： 1S/C11H9ClFNO3/c12-8-4-7(1-2-9(8)13)14-5-6(11(16)17)3-10(14)15/h1-2,4,6H,3,5H2,(H,16,17)
• InChI Key： BMPMCEJUODXJTL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C(CC(C(=O)O)C1)=O)F

Computed Properties

• Exact Mass: 257.025
• Monoisotopic Mass: 257.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 557.8±50.0 °C at 760 mmHg
• Flash Point: 291.2±30.1 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

1-(3-Chloro-4-fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3-Chloro-4-fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid

Recent Advances in the Study of 1-(3-Chloro-4-fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS: 696647-51-5)

The compound 1-(3-Chloro-4-fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS: 696647-51-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-3-carboxylic acid scaffold and substituted phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

One of the key areas of research has been the optimization of synthetic routes for 1-(3-Chloro-4-fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method using a multi-step reaction sequence involving palladium-catalyzed cross-coupling and subsequent cyclization. This method not only improved the overall yield but also reduced the formation of by-products, making it more suitable for large-scale production.

Pharmacological evaluations have revealed that this compound exhibits notable activity as a modulator of specific enzymatic pathways. In particular, it has been identified as a potent inhibitor of prolyl oligopeptidase (POP), an enzyme implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. In vitro studies demonstrated a significant reduction in POP activity at nanomolar concentrations, suggesting its potential as a therapeutic agent for these conditions.

Further investigations into the compound's mechanism of action have utilized advanced computational modeling and X-ray crystallography. These studies have provided insights into the binding interactions between 1-(3-Chloro-4-fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid and the active site of POP, highlighting the critical role of the chloro-fluorophenyl moiety in stabilizing the enzyme-inhibitor complex. Such structural insights are invaluable for the design of next-generation inhibitors with enhanced potency and selectivity.

In addition to its neurological applications, recent preclinical studies have explored the compound's potential in oncology. Preliminary data indicate that it may interfere with cancer cell proliferation by targeting specific signaling pathways involved in tumor growth. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Despite these promising developments, challenges remain in the clinical translation of 1-(3-Chloro-4-fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic pharmacokinetic and toxicological studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-(3-Chloro-4-fluorophenyl)-5-oxopyrrolidine-3-carboxylic acid represents a compelling area of research in chemical biology and drug discovery. Its dual potential in neurodegenerative and oncological therapeutics, coupled with recent advancements in synthesis and mechanistic understanding, underscores its significance. Future research should focus on optimizing its pharmacological properties and evaluating its efficacy in relevant disease models to unlock its full therapeutic potential.